Cas no 652997-66-5 (2-Propenoic acid, 3-(4-cyano-2-nitrophenyl)-, methyl ester, (2E)-)

• Product Name: 2-Propenoic acid, 3-(4-cyano-2-nitrophenyl)-, methyl ester, (2E)-
• CAS No: 652997-66-5
• MF: C₁₁H₈N₂O₄
• MW: 232.192222595215
• CID: 400787
• PubChem ID: 71376179
• Update Time: 2025-04-19

2-Propenoic acid, 3-(4-cyano-2-nitrophenyl)-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-cyano-2-nitrophenyl)-, methyl ester, (2E)-
• methyl 3-(4-cyano-2-nitrophenyl)prop-2-enoate
• DTXSID20798891
• 652997-66-5

• Inchi： 1S/C11H8N2O4/c1-17-11(14)5-4-9-3-2-8(7-12)6-10(9)13(15)16/h2-6H,1H3
• InChI Key： IQCDHRRJYHIFOO-UHFFFAOYSA-N
• SMILES： O(C)C(C=CC1C=CC(C#N)=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 232.04844
• Monoisotopic Mass: 232.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 93.23